Cas no 1507171-19-8 (1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone)

1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone characterized by its unique substitution pattern, combining difluoro and methoxy groups on the phenyl ring with a trifluoroacetyl moiety. This structural configuration enhances its reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoroacetyl group facilitates nucleophilic substitution reactions, while the methoxy and difluoro substitutions influence regioselectivity in further functionalization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful in the development of fluorinated active ingredients, where its structural features contribute to improved metabolic stability and bioavailability.
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone structure
1507171-19-8 structure
Product Name:1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone
CAS No:1507171-19-8
MF:C9H5F5O2
MW:240.13
CID:5082426
Update Time:2026-03-01

1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone
    • Inchi: 1S/C9H5F5O2/c1-16-7-3-5(10)4(2-6(7)11)8(15)9(12,13)14/h2-3H,1H3
    • InChI Key: BHLVEQDOIUESGI-UHFFFAOYSA-N
    • SMILES: C1(OC)=CC(=C(C=C1F)C(C(F)(F)F)=O)F

1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB609606-250mg
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone; .
1507171-19-8
250mg
€393.20 2025-04-20
abcr
AB609606-500mg
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone; .
1507171-19-8
500mg
€538.60 2025-04-20
abcr
AB609606-1g
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone; .
1507171-19-8
1g
€732.80 2025-04-20
abcr
AB609606-5g
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone; .
1507171-19-8
5g
€2478.90 2025-04-20
Aaron
AR023T8Z-250mg
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone
1507171-19-8 95%
250mg
$500.00 2025-02-13
Aaron
AR023T8Z-1g
1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone
1507171-19-8 95%
1g
$800.00 2025-02-13

Additional information on 1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone

Research Brief on 1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone (CAS: 1507171-19-8)

1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone (CAS: 1507171-19-8) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoroethyl ketone moiety and difluoromethoxy-substituted phenyl ring, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

Recent studies have highlighted the utility of 1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective FGFR (Fibroblast Growth Factor Receptor) inhibitors, which are of interest for their potential in treating cancers with FGFR pathway dysregulation. The electron-withdrawing properties of the trifluoroethyl group were found to enhance the binding affinity of the resulting inhibitors to the ATP-binding pocket of FGFR kinases.

In addition to its applications in oncology, this compound has also been explored in the context of central nervous system (CNS) drug development. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the design of GABAA receptor modulators, where the difluoro-methoxy substitution pattern was critical for achieving blood-brain barrier penetration while maintaining metabolic stability. The study noted that derivatives of 1507171-19-8 exhibited promising anxiolytic activity in preclinical models with reduced sedative effects compared to classical benzodiazepines.

From a synthetic chemistry perspective, methodological advancements have been made in the production and derivatization of 1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone. A recent patent (WO2023124567) describes an improved catalytic system for its preparation via Friedel-Crafts acylation of 2,5-difluoro-4-methoxybenzene with trifluoroacetic anhydride, achieving yields >85% with minimal byproduct formation. This development is particularly significant for scaling up production for pharmaceutical applications.

Ongoing research is investigating the potential of this compound in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data presented at the 2024 ACS Spring Meeting suggests that its ketone functionality serves as an effective warhead for E3 ligase binding, enabling the design of targeted protein degraders for previously "undruggable" targets. This application capitalizes on the compound's ability to maintain stability under physiological conditions while providing a versatile handle for linker attachment.

In conclusion, 1-(2,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone (1507171-19-8) represents a versatile building block in medicinal chemistry with demonstrated applications across multiple therapeutic areas. Its unique combination of fluorine substitutions and ketone functionality continues to inspire innovative drug design strategies, particularly in targeted therapies and CNS drug development. Future research directions may explore its utility in additional target classes and further optimize its physicochemical properties for enhanced drug-like characteristics.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD